Cas no 70735-79-4 (4-Acetylbenzodoxazol-2(3H)-one)

4-Acetylbenzodoxazol-2(3H)-one is a heterocyclic compound featuring a benzoxazolone core with an acetyl substituent. This structure imparts versatility in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. Its reactive ketone group enables further functionalization, while the fused ring system contributes to stability and potential biological activity. Suitable for research and industrial applications.
4-Acetylbenzodoxazol-2(3H)-one structure
70735-79-4 structure
Product Name:4-Acetylbenzodoxazol-2(3H)-one
CAS No:70735-79-4
MF:C9H7NO3
MW:177.156782388687
MDL:MFCD06252058
CID:59139
PubChem ID:9989779
Update Time:2025-06-17

4-Acetylbenzodoxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 4-Acetylbenzo[d]oxazol-2(3H)-one
    • 4-acetyl-2(3H)-Benzoxazolone
    • 4-Acetyl-2-hydroxybenzoxazole
    • 4-acetyl-3H-1,3-benzoxazol-2-one
    • 2(3H)-Benzoxazolone, 4-acetyl-
    • 4-ACETYL-2-BENZOXAZOLINONE
    • 4-acetylbenzoxazolin-2-one
    • 4-acetyl-benzoxazolin-2-one
    • 4-acetyl-3H-benzoxazol-2-one
    • 4-Acetylbenzoxazol-2(3H)-one
    • 2(3H)-Benzoxazolone,4-acetyl-
    • FZAQRVWPQCXSPC-UHFFFAOYSA-N
    • 4-Acetyl-2-hydroxybenzo[d]oxazole
    • 4-acetyl-2-oxo-3-hydrobenz
    • VCA73579
    • 0974AC
    • 4-Acety
    • FT-0760707
    • AC-27175
    • CHEBI:173818
    • CHEMBL1075970
    • 4-acetyl-2,3-dihydro-1,3-benzoxazol-2-one
    • DS-15885
    • DTXSID70433720
    • SCHEMBL3546681
    • 4-Acetyl-1,3-benzoxazol-2(3H)-one
    • AKOS016003386
    • CS-B0743
    • 70735-79-4
    • DB-074341
    • 4-Acetylbenzodoxazol-2(3H)-one
    • MDL: MFCD06252058
    • Inchi: 1S/C9H7NO3/c1-5(11)6-3-2-4-7-8(6)10-9(12)13-7/h2-4H,1H3,(H,10,12)
    • InChI Key: FZAQRVWPQCXSPC-UHFFFAOYSA-N
    • SMILES: O1C(NC2=C1C=CC=C2C(C)=O)=O

Computed Properties

  • Exact Mass: 177.04300
  • Monoisotopic Mass: 177.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.4

Experimental Properties

  • Density: 1.325
  • Melting Point: 202-204 ºC
  • PSA: 63.07000
  • LogP: 1.32370

4-Acetylbenzodoxazol-2(3H)-one Security Information

4-Acetylbenzodoxazol-2(3H)-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Acetylbenzodoxazol-2(3H)-one Pricemore >>

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4-Acetylbenzodoxazol-2(3H)-one Production Method

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